50-78-2

Aspirin

In Stock

• CAS RN:
• 50-78-2

• Formula:
• C9H8O4
  CH3COOC6H4COOH
  C9H8O4
  HC9H7O4

• InChI:
• InChI=1S/C9H8O4/c1-6(10)13-8-5-3-2-4-7(8)9(11)12/h2-5H,1H3,(H,11,12)

• InChIKey:
• BSYNRYMUTXBXSQ-UHFFFAOYSA-N

• Aspirin is an analytical reference standard categorized as a COX inhibitor. Aspirin has been found as an adulterant in seized heroin samples. This product is intended for analytical forensic applications. This product is also available as a general research tool.
  Aspirin is a non-selective, irreversible COX inhibitor. The IC50 values for ovine COX-1 and -2 are 0.75 and 1.25 mM, respectively. Aspirin acetylates COX-1 at Ser530 and COX-2 at Ser516 resulting in irreversible enzyme inhibition.
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the website of the issuing Pharmacopoeia.
  Aspirin (Acetyl Salicylic ...

3'-(Bromomethyl)-2-fluoro-1,1'-biphenyl

• CAS RN:
• 76350-78-2

• Formula:
• C13H10BrF

• InChI:
• InChI=1S/C13H10BrF/c14-9-10-4-3-5-11(8-10)12-6-1-2-7-13(12)15/h1-8H,9H2

• InChIKey:
• GUXRLULKFQOZJU-UHFFFAOYSA-N

• 3'-(Bromomethyl)-2-fluoro-1,1'-biphenyl is a useful research compound. Its molecular formula is C13H10BrF and its molecular weight is 265.12 g/mol. The purity is usually 95%.

Benzoic acid, 2-[bis(4-hydroxyphenyl)methyl]-, ethyl ester

• CAS RN:
• 63450-78-2

• Formula:
• C22H20O4

• InChI:
• InChI=1S/C22H20O4/c1-2-26-22(25)20-6-4-3-5-19(20)21(15-7-11-17(23)12-8-15)16-9-13-18(24)14-10-16/h3-14,21,23-24H,2H2,1H3

• InChIKey:
• ICEYQDSJXDMZGH-UHFFFAOYSA-N

• Benzoic acid, 2-[bis(4-hydroxyphenyl)methyl]-, ethyl ester is a useful research compound. Its molecular formula is C22H20O4 and its molecular weight is 348.4 g/mol. The purity is usually 95%.

1-Tert-butyl-3,3-diphenylaziridin-2-one

• CAS RN:
• 18150-78-2

• Formula:
• C18H19NO

• InChI:
• InChI=1S/C18H19NO/c1-17(2,3)19-16(20)18(19,14-10-6-4-7-11-14)15-12-8-5-9-13-15/h4-13H,1-3H3

• InChIKey:
• OTHHOPORLWHLMC-UHFFFAOYSA-N

• 1-Tert-butyl-3,3-diphenylaziridin-2-one, also known as 1-Tert-butyl-3,3-diphenylaziridin-2-one, is a useful research compound. Its molecular formula is C18H19NO and its molecular weight is 265.3 g/mol. The purity is usually 95%.

4-(4-Ethylpiperazino)benzonitrile

In Stock

• CAS RN:
• 186650-78-2

• Formula:
• C13H17N3

• InChI:
• InChI=1S/C13H17N3/c1-2-15-7-9-16(10-8-15)13-5-3-12(11-14)4-6-13/h3-6H,2,7-10H2,1H3

• InChIKey:
• CNSQSHZWGWNQAW-UHFFFAOYSA-N

• 4-(4-Ethylpiperazino)benzonitrile is a useful research compound. Its molecular formula is C13H17N3 and its molecular weight is 215.3. The purity is usually 95%.

2-[(4-Chlorobenzyl)amino]-5-nitrobenzonitrile

In Stock

• CAS RN:
• 762250-78-2

• Formula:
• C14H10ClN3O2

• InChI:
• InChI=1S/C14H10ClN3O2/c15-12-3-1-10(2-4-12)9-17-14-6-5-13(18(19)20)7-11(14)8-16/h1-7,17H,9H2

• InChIKey:
• DFRGSFKVQQQSIJ-UHFFFAOYSA-N

• 2-[(4-Chlorobenzyl)amino]-5-nitrobenzonitrile is a useful research compound. Its molecular formula is C14H10ClN3O2 and its molecular weight is 287.7. The purity is usually 95%.

Ethyl 3-(4-chlorophenyl)-5-(2-(4-chlorophenyl)acetamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

Usually In Stock

• CAS RN:
• 851950-78-2

• Formula:
• C23H17Cl2N3O4S

• InChI:
• InChI=1S/C23H17Cl2N3O4S/c1-2-32-23(31)20-17-12-33-21(26-18(29)11-13-3-5-14(24)6-4-13)19(17)22(30)28(27-20)16-9-7-15(25)8-10-16/h3-10,12H,2,11H2,1H3,(H,26,29)

• InChIKey:
• KULSMJYDBGQLDB-UHFFFAOYSA-N

• Ethyl 3-(4-chlorophenyl)-5-(2-(4-chlorophenyl)acetamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C23H17Cl2N3O4S and its molecular weight is 502.37. The purity is usually 95%.

2-nitro-N-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)benzamide

In Stock

• CAS RN:
• 903250-78-2

• Formula:
• C19H17N3O4

• InChI:
• InChI=1S/C19H17N3O4/c23-17-8-7-13-11-14(10-12-4-3-9-21(17)18(12)13)20-19(24)15-5-1-2-6-16(15)22(25)26/h1-2,5-6,10-11H,3-4,7-9H2,(H,20,24)

• InChIKey:
• INKFZTMGGMBKTQ-UHFFFAOYSA-N

• 2-nitro-N-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)benzamide is a useful research compound. Its molecular formula is C19H17N3O4 and its molecular weight is 351.362. The purity is usually 95%.

N-[2-(7,8-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]acetamide

In Stock

• CAS RN:
• 929450-78-2

• Formula:
• C21H17NO4

• InChI:
• InChI=1S/C21H17NO4/c1-11-8-9-14-16(10-18(24)26-20(14)12(11)2)21-19(22-13(3)23)15-6-4-5-7-17(15)25-21/h4-10H,1-3H3,(H,22,23)

• InChIKey:
• QJLWCHRXYNFKJW-UHFFFAOYSA-N

• N-[2-(7,8-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]acetamide is a useful research compound. Its molecular formula is C21H17NO4 and its molecular weight is 347.4 g/mol. The purity is usually 95%.

tert-butyl 2-[(2-iodophenyl)amino]acetate

In Stock

• CAS RN:
• 1179850-78-2

• Formula:
• C12H16INO2

• Tert-butyl 2-[(2-iodophenyl)amino]acetate is a useful research compound. Its molecular formula is C12H16INO2 and its molecular weight is 333.2. The purity is usually 95%.

N-(benzo[d]thiazol-2-yl)-4-(N-butyl-N-methylsulfamoyl)-N-(3-(dimethylamino)propyl)benzamide hydrochloride

In Stock

• CAS RN:
• 1103350-78-2

• Formula:
• C24H33ClN4O3S2

• InChI:
• InChI=1S/C24H32N4O3S2.ClH/c1-5-6-17-27(4)33(30,31)20-14-12-19(13-15-20)23(29)28(18-9-16-26(2)3)24-25-21-10-7-8-11-22(21)32-24;/h7-8,10-15H,5-6,9,16-18H2,1-4H3;1H

• InChIKey:
• JQMYYEYARPXQEV-UHFFFAOYSA-N

• N-(benzo[d]thiazol-2-yl)-4-(N-butyl-N-methylsulfamoyl)-N-(3-(dimethylamino)propyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C24H33ClN4O3S2 and its molecular weight is 525.12. The purity is usually 95%.

2-{[4-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)phenyl]amino}-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one

In Stock

• CAS RN:
• 1111050-78-2

• Formula:
• C25H19N5O2S

• InChI:
• InChI=1S/C25H19N5O2S/c31-22(29-14-13-16-5-1-2-6-18(16)15-29)17-9-11-19(12-10-17)26-24-28-30-23(32)20-7-3-4-8-21(20)27-25(30)33-24/h1-12H,13-15H2,(H,26,28)

• InChIKey:
• VMDUAIRPMZUWDO-UHFFFAOYSA-N

• 2-{[4-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)phenyl]amino}-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one is a useful research compound. Its molecular formula is C25H19N5O2S and its molecular weight is 453.5 g/mol. The purity is usually 95%.

[4-(3,4-dihydro-2H-1-benzopyran-6-yl)phenyl]methanamine

In Stock

• CAS RN:
• 1179250-78-2

• Formula:
• C16H17NO

• InChI:
• InChI=1S/C16H17NO/c17-11-12-3-5-13(6-4-12)14-7-8-16-15(10-14)2-1-9-18-16/h3-8,10H,1-2,9,11,17H2

• InChIKey:
• ONUQOWYAZOMPQW-UHFFFAOYSA-N

• [4-(3,4-dihydro-2H-1-benzopyran-6-yl)phenyl]methanamine is a useful research compound. Its molecular formula is C16H17NO and its molecular weight is 239.31 g/mol. The purity is usually 95%.

N'-[2-(2-benzylphenoxy)acetyl]-1-(prop-2-yn-1-yl)piperidine-2-carbohydrazide

Usually In Stock

• CAS RN:
• 1315850-78-2

• Formula:
• C24H27N3O3

• InChI:
• InChI=1S/C24H27N3O3/c1-2-15-27-16-9-8-13-21(27)24(29)26-25-23(28)18-30-22-14-7-6-12-20(22)17-19-10-4-3-5-11-19/h1,3-7,10-12,14,21H,8-9,13,15-18H2,(H,25,28)(H,26,29)

• InChIKey:
• PXRSOWFWCCDKGC-UHFFFAOYSA-N

• N'-[2-(2-benzylphenoxy)acetyl]-1-(prop-2-yn-1-yl)piperidine-2-carbohydrazide is a useful research compound. Its molecular formula is C24H27N3O3 and its molecular weight is 405.498. The purity is usually 95%.

N-Methyl-N-[1-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-1H-pyrazole-5-carboxamide

Usually In Stock

• CAS RN:
• 2379950-78-2

• Formula:
• C18H17N9O

• InChI:
• InChI=1S/C18H17N9O/c1-25(18(28)14-6-8-20-21-14)13-10-26(11-13)16-5-4-15-22-23-17(27(15)24-16)12-3-2-7-19-9-12/h2-9,13H,10-11H2,1H3,(H,20,21)

• InChIKey:
• WVCPTQZMHDJAJS-UHFFFAOYSA-N

• N-Methyl-N-[1-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C18H17N9O and its molecular weight is 375.396. The purity is usually 95%.

3-{imidazo[1,2-b]pyridazin-6-yloxy}-1-(2,2,2-trifluoroethyl)azetidine

In Stock

• CAS RN:
• 2549050-78-2

• Formula:
• C11H11F3N4O

• InChI:
• InChI=1S/C11H11F3N4O/c12-11(13,14)7-17-5-8(6-17)19-10-2-1-9-15-3-4-18(9)16-10/h1-4,8H,5-7H2

• InChIKey:
• XMQVRYWOICKROZ-UHFFFAOYSA-N

• 3-{imidazo[1,2-b]pyridazin-6-yloxy}-1-(2,2,2-trifluoroethyl)azetidine is a useful research compound. Its molecular formula is C11H11F3N4O and its molecular weight is 272.23 g/mol. The purity is usually 95%.